N-1,3-benzodioxol-5-yl-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H17NO4/c1-11-3-5-14(7-12(11)2)20-9-17(19)18-13-4-6-15-16(8-13)22-10-21-15/h3-8H,9-10H2,1-2H3,(H,18,19)
• InChI Key: OSQYMMJWYRBTEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Compounds with a 1,3-benzodioxol-5-yl moiety are often found in various chemical substances, including some pharmaceuticals and research chemicals. They can have diverse biological activities depending on their other substituents.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, a Pd-catalyzed C-N cross-coupling reaction was used to synthesize a series of 1-benzo[1,3]dioxol-5-yl-indoles.

Molecular Structure Analysis

The molecular structure of these compounds can be determined using techniques such as NMR, IR spectroscopy, and X-ray crystallography. These analyses confirm the presence of specific functional groups and the overall 3D arrangement of atoms within the molecule.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions, highlighting their reactivity and functional versatility. These include reactions related to their acetamide groups, interactions with different reagents, and the potential for undergoing oxidation or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their practical application. These properties can be determined through a combination of experimental techniques.

Scientific Research Applications

Medicine: Anticancer Agent Development

. These derivatives have shown promising anticancer activity against several cancer cell lines, including prostate, pancreatic, and acute lymphoblastic leukemia. The structure-activity relationship studies of these compounds could lead to the development of new anticancer agents.

Agriculture: Chemical Reactivity for Crop Protection

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Material Science: Synthesis of Novel Compounds

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Environmental Science: Potential for Environmental Remediation

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Biochemistry: Molecular Entity Research

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Pharmacology: Drug Discovery and Development

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Mechanism of Action

The mechanism of action of these compounds can vary greatly depending on their structure and the biological system they interact with. For example, some indole-based compounds have been found to have anticancer activity by causing cell cycle arrest and inducing apoptosis in cancer cells.

Safety and Hazards

The safety and hazards associated with these compounds can vary greatly depending on their specific structure and properties. Some may have potential health risks, so appropriate safety measures should be taken when handling them.

Future Directions

The future research directions for these compounds could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships. This could lead to the discovery of new drugs with improved efficacy and safety profiles.